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Compound of Interest

Compound Name: 4-Amino-5-iodo-2-phenylpyridine

Cat. No.: B3331608 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to consolidate the available physicochemical and biological data on

the compound 4-Amino-5-iodo-2-phenylpyridine. Despite a comprehensive search of

scientific literature and chemical databases, specific experimental data for this molecule

remains largely unavailable. This document presents the confirmed foundational information

and outlines general methodologies that could be adapted for its synthesis and analysis based

on related compounds.

Core Physicochemical Properties
Quantitative experimental data for the key physicochemical properties of 4-Amino-5-iodo-2-
phenylpyridine, such as melting point, boiling point, pKa, aqueous solubility, and the partition

coefficient (logP), are not available in the current body of scientific literature. The fundamental

molecular details are as follows:

Property Value Source

Molecular Formula C₁₁H₉IN₂ [1]

Molecular Weight 296.11 g/mol [1]

CAS Number 848580-35-8 [1]
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Synthesis and Characterization: A General Overview
While a specific, detailed experimental protocol for the synthesis of 4-Amino-5-iodo-2-
phenylpyridine has not been published, general synthetic strategies for related aminopyridine

derivatives can provide a foundational approach.

Potential Synthetic Pathway
A plausible synthesis could involve a multi-step process, likely starting with a commercially

available phenylpyridine derivative, followed by amination and subsequent iodination. The

following diagram outlines a speculative synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3331608?utm_src=pdf-body-img
https://www.benchchem.com/product/b3331608?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. synchem.de [synchem.de]

To cite this document: BenchChem. [An In-depth Technical Guide on 4-Amino-5-iodo-2-
phenylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3331608#physicochemical-properties-of-4-amino-5-
iodo-2-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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